3,3,5,5-tetramethyl-6-[(E)-phenyl(2-phenylhydrazinylidene)methyl]dihydro-2H-pyran-2,4(3H)-dione

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 6-[(E)-N-anilino-C-phenylcarbonimidoyl]-3,3,5,5-tetramethyloxane-2,4-dione
• InChI: InChI=1S/C22H24N2O3/c1-21(2)18(27-20(26)22(3,4)19(21)25)17(15-11-7-5-8-12-15)24-23-16-13-9-6-10-14-16/h5-14,18,23H,1-4H3/b24-17+
• InChI Key: UPIUNRYIOKXVJP-JJIBRWJFSA-N
• Isomeric SMILES: CC1(C(OC(=O)C(C1=O)(C)C)/C(=N/NC2=CC=CC=C2)/C3=CC=CC=C3)C
• Canonical SMILES: CC1(C(OC(=O)C(C1=O)(C)C)C(=NNC2=CC=CC=C2)C3=CC=CC=C3)C

Description

3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE is a complex organic compound with a unique structure that includes multiple methyl groups and a phenylhydrazine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE typically involves multiple steps, starting from readily available precursors. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the molecule.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce more saturated derivatives.

Scientific Research Applications

3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other complex molecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE involves its interaction with specific molecular targets and pathways. This can include binding to enzymes or receptors, altering their activity, and affecting downstream biological processes. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

3,3,6,6-Tetramethyl-1,2,4,5-Tetroxane: A compound with a similar tetramethyl structure but different functional groups.

3,3,5,5-Tetramethylbenzidine: Another tetramethyl compound used in different applications.

Uniqueness

What sets 3,3,5,5-TETRAMETHYL-6-[(E)-PHENYL(2-PHENYLHYDRAZIN-1-YLIDENE)METHYL]OXANE-2,4-DIONE apart is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it particularly valuable for certain applications where other similar compounds may not be as effective.